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Compound of Interest

Compound Name: Voleneol

Cat. No.: B133372 Get Quote

For immediate safety and logistical guidance, this document outlines the essential procedures

for the proper disposal of Voleneol, ensuring the safety of laboratory personnel and

compliance with environmental regulations.

As a trusted partner in research and development, we are committed to providing

comprehensive support that extends beyond product delivery. This guide is designed to furnish

researchers, scientists, and drug development professionals with the necessary information for

the safe handling and disposal of Voleneol.

Voleneol: Key Chemical Data
To facilitate proper waste identification and handling, the following table summarizes the key

chemical properties of Voleneol.
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Property Value

Chemical Name 1β,6α-Dihydroxyeudesm-4(15)-ene

Molecular Formula C₁₅H₂₆O₂

Molecular Weight 238.37 g/mol [1]

CAS Number 70389-88-7[1]

Appearance Solid (powder) or in solvent

Known Hazards

Specific hazard data for Voleneol is not readily

available. As a precaution, it should be handled

as a potentially hazardous chemical.

Experimental Protocol: Standard Chemical Waste
Disposal
The following protocol is a general guideline for the disposal of chemical waste, including

Voleneol, in a laboratory setting. Always consult your institution's specific Environmental

Health and Safety (EHS) guidelines.

1. Waste Identification and Segregation:

Treat all Voleneol waste, including pure substance, solutions, and contaminated materials
(e.g., pipette tips, gloves, and empty containers), as hazardous chemical waste.
Do not mix Voleneol waste with other incompatible waste streams.

2. Waste Collection and Containment:

Use a designated, leak-proof, and chemically compatible waste container. A high-density
polyethylene (HDPE) container is generally suitable for organic compounds.
The container must be clearly labeled with the words "Hazardous Waste" and the full
chemical name, "Voleneol."
Keep the waste container securely closed at all times, except when adding waste.

3. Storage:
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Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or
near the point of generation.
The SAA should be a secondary containment system (e.g., a tray or bin) to prevent the
spread of potential spills.
Ensure the storage area is well-ventilated and away from sources of ignition.

4. Disposal Request and Pickup:

Once the waste container is full or has been in use for a designated period (as per
institutional policy), arrange for its disposal through your institution's EHS department or a
licensed hazardous waste disposal contractor.
Do not dispose of Voleneol down the drain or in the regular trash.

Voleneol Disposal Workflow
The following diagram illustrates the step-by-step process for the proper disposal of Voleneol
waste from the laboratory.
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Voleneol Disposal Workflow Diagram

This guide provides a foundational framework for the safe and compliant disposal of Voleneol.
Adherence to these procedures is critical for maintaining a safe laboratory environment and

protecting our ecosystem. For further inquiries, please consult your institution's safety officer or

contact our technical support team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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